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The selection of an appropriate endodontic material is a critical determinant of clinical success

and economic efficiency in dental procedures. This guide provides a comprehensive

comparison of Calvital, a calcium hydroxide-based material, with other prominent endodontic

materials, namely Mineral Trioxide Aggregate (MTA) and Biodentine. The evaluation is based

on available experimental data, focusing on cost-effectiveness, clinical outcomes, and

biological properties.

Executive Summary
Calvital, a calcium hydroxide formulation, demonstrates clinical efficacy in treating persistent

apical periodontitis[1][2]. Its cost-effectiveness, while not directly studied, can be inferred from

analyses of similar calcium hydroxide-based materials. Comparative studies consistently show

that while materials like MTA and Biodentine have higher initial costs, they may offer greater

long-term cost-effectiveness by reducing the need for retreatments[3][4][5]. This guide

synthesizes the available data to facilitate an informed decision-making process for

researchers and clinicians.
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The following tables summarize the quantitative data from studies comparing the cost-

effectiveness and clinical success rates of calcium hydroxide (as a proxy for Calvital), MTA,

and Biodentine.

Table 1: Cost-Effectiveness Comparison of MTA and Calcium Hydroxide for Direct Pulp

Capping

Parameter
Mineral Trioxide
Aggregate (MTA)

Calcium Hydroxide
(CH)

Source

Lifetime Costs (Euro) 1368 1527 [3][4]

Tooth Retention

(Years)
52 49 [3][4]

Conclusion
More effective and

less costly

Less effective and

more costly
[3][4]

Table 2: Cost-Effectiveness Comparison of MTA and Calcium Hydroxide for Root-End

Completion

Parameter
Mineral Trioxide
Aggregate (MTA)

Calcium Hydroxide
(CH)

Source

Discounted Costs

over 10 years (£)
498.11 588.71 [6]

Success Rate 100% 92% [6]

Conclusion
Less costly and more

effective

More costly and less

effective
[6]

Table 3: Clinical and Radiographic Success Rates of Biodentine vs. Calcium Hydroxide in

Primary Teeth Pulpotomies

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1166012?utm_src=pdf-body
https://www.researchgate.net/publication/281370474_Calcium_Hydroxide_versus_Mineral_Trioxide_Aggregate_for_Direct_Pulp_Capping_A_Cost-effectiveness_Analysis
https://pubmed.ncbi.nlm.nih.gov/26435470/
https://www.researchgate.net/publication/281370474_Calcium_Hydroxide_versus_Mineral_Trioxide_Aggregate_for_Direct_Pulp_Capping_A_Cost-effectiveness_Analysis
https://pubmed.ncbi.nlm.nih.gov/26435470/
https://www.researchgate.net/publication/281370474_Calcium_Hydroxide_versus_Mineral_Trioxide_Aggregate_for_Direct_Pulp_Capping_A_Cost-effectiveness_Analysis
https://pubmed.ncbi.nlm.nih.gov/26435470/
https://www.researchgate.net/publication/266779047_Cost-effectiveness_of_MTA_Versus_Calcium_Hydroxide_for_Root-End_Completion
https://www.researchgate.net/publication/266779047_Cost-effectiveness_of_MTA_Versus_Calcium_Hydroxide_for_Root-End_Completion
https://www.researchgate.net/publication/266779047_Cost-effectiveness_of_MTA_Versus_Calcium_Hydroxide_for_Root-End_Completion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow-up Period
Biodentine
Success Rate

Calcium Hydroxide
Success Rate

Source

9 Months 94% 85.5% [7]

18 Months 89.5% 79.5% [7]

Composition of Calvital
Calvital is a specialized dental paste with the following composition[8]:

Calcium Hydroxide (78.5%): The primary active component, responsible for the material's

high pH, which creates an alkaline environment conducive to tissue regeneration and

inhibition of bacterial growth[8][9].

Iodoform (20%): Acts as a secondary component with antimicrobial properties[8].

Guanoflacin (0.1%): A centrally acting alpha-adrenoceptor agonist[8].

Sulphatiazol: An additional component contributing to the formulation.

Experimental Protocols
Cost-Effectiveness Analysis of MTA vs. Calcium
Hydroxide for Direct Pulp Capping
A model-based simulation approach was utilized from a mixed public/private payer perspective

within the German healthcare system. The study modeled a permanent molar with a vital,

asymptomatic, exposed pulp treated with either MTA or calcium hydroxide. The tooth was

followed over the lifetime of a 20-year-old patient using Markov models. Transition probabilities

were derived from systematically and non-systematically collected data. The primary outcome

was tooth retention time. Costs were estimated via microcosting, with material expenses based

on 2015 market prices and other costs derived from public and private fee catalogues.

Uncertainty was addressed through probabilistic and univariate sensitivity analyses[3][4][5].
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This study aimed to assess the effectiveness of Calvital® on persistent apical periodontitis

resulting from over-enlargement of the apical foramen. Twenty patients diagnosed with this

condition were included. The treatment protocol involved the intracanal application of

Calvital®. The primary outcome measured was the complete disappearance of clinical

symptoms, which was observed in all patients. The study attributed the positive outcomes to

the strong alkaline nature of the Calvital® formulation, which promotes wound healing[1][2].

Signaling Pathways and Logical Relationships
The therapeutic effects of calcium hydroxide-based materials like Calvital are primarily

mediated by the dissociation of calcium hydroxide into calcium ions (Ca²⁺) and hydroxyl ions

(OH⁻) in the presence of moisture[8][10].
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Mechanism of action of Calvital.

The experimental workflow for a comparative cost-effectiveness analysis typically follows a

structured process, as illustrated below.
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Define Clinical Problem
(e.g., Direct Pulp Capping)

Identify Interventions
(e.g., Calvital vs. MTA)

Gather Data:
- Clinical Efficacy
- Material Costs
- Labor Costs

Construct Economic Model
(e.g., Markov Model)

Perform Cost-Effectiveness Analysis

Conduct Sensitivity Analysis

Draw Conclusions & Recommendations
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Workflow for cost-effectiveness analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1166012?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The available evidence suggests that while Calvital, as a calcium hydroxide-based material, is

clinically effective, newer bioactive materials like MTA and Biodentine may offer superior long-

term cost-effectiveness despite higher initial material costs. This is primarily attributed to their

higher success rates and the subsequent reduction in the need for costly retreatments. For

researchers and drug development professionals, these findings underscore the importance of

considering long-term clinical outcomes and overall treatment costs when evaluating and

developing new endodontic materials. Future research should include direct cost-effectiveness

analyses of Calvital against other modern endodontic materials to provide a more definitive

conclusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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